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Compound of Interest

2-(6-Bromo-2,3-
Compound Name:

dichlorophenyl)-1,3-dioxolane
CAS No.: 2221812-26-4

Cat. No.: B3253195

Get Quote

Executive Summary

Immediate Action Required: Treat 2-(6-Bromo-2,3-dichlorophenyl)-1,3-dioxolane as
Halogenated Organic Waste. Do not dispose of down the drain, in trash, or by evaporation.[1]

This compound presents a dual-hazard profile: the halogenated aromatic ring (persistent, toxic)
and the 1,3-dioxolane moiety (flammable, potential peroxide former, acid-sensitive). Safe
disposal requires strict segregation from acidic waste streams to prevent uncontrolled
hydrolysis and subsequent release of the parent aldehyde. The mandatory disposal method is
high-temperature incineration at a permitted hazardous waste facility.

Chemical Profile & Hazard Identification

Understanding the molecular stability of this compound is the prerequisite for safe disposal.
The 1,3-dioxolane ring functions as a protecting group, which dictates its reactivity during
waste storage.
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Physicochemical Properties (Estimated)

Property

Characteristic

Operational Implication

Chemical Class

Halogenated Acetal

Segregate from non-
halogenated solvents to

minimize disposal costs.

Molecular Formula

CoH7BrCl20:2

High halogen content requires

scrubbed incineration.

CRITICAL: Hydrolyzes in

Stability Acid-Sensitive acidic media. Never mix with
acid waste.[2]
Store in flammable safety
Flammability High (Flash Point < 60°C est.) cabinets; ground all transfer

equipment.

Peroxide Potential

Moderate

Dioxolane rings can form
peroxides upon prolonged air

exposure.

Core Hazards[3]

o Environmental Toxicity: Halogenated aromatics are often persistent organic pollutants

(POPs). Release into water systems is strictly prohibited.

o Chemical Incompatibility: Contact with strong acids (HCI, H2SOa) will cleave the dioxolane

ring, releasing ethylene glycol and 6-bromo-2,3-dichlorobenzaldehyde. This reaction may

generate heat and change the waste's toxicity profile.

Pre-Disposal: Handling & Segregation Workflow

The laboratory-level handling of this waste determines the safety of the downstream disposal

chain.

Step 1: Waste Stream Segregation

You must segregate this chemical into a dedicated Halogenated Organic waste stream.
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e Do NOT Mix With:
o Acids: Risk of hydrolysis.
o Oxidizers: Risk of fire/explosion (dioxolanes are reducing agents).

o Non-Halogenated Solvents: Mixing halogenated waste with non-halogenated waste (e.g.,
Acetone, Ethanol) reclassifies the entire mixture as halogenated, significantly increasing
disposal costs.

Step 2: Container Selection & Labeling[4]

o Container: Use High-Density Polyethylene (HDPE) or amber glass containers with PTFE-
lined caps. Avoid metal containers if the waste has any potential for acidity or moisture which
could lead to corrosion.

e Headspace: Leave at least 10% headspace to allow for thermal expansion.
e Labeling:
o Primary ldentifier: "HAZARDOUS WASTE - HALOGENATED ORGANIC"
o Constituents: Explicitly list "2-(6-Bromo-2,3-dichlorophenyl)-1,3-dioxolane".

o Hazard Checkboxes: [x] Toxic, [x] Flammable.[3][4]

Step 3: Peroxide Testing (For Aged Samples)

If the chemical has been stored for >12 months or shows crystal formation around the cap:
¢ Do not open. Friction from the cap can detonate peroxides.
o Contact EHS immediately for remote opening or stabilization.

« |f safe to open, test with starch-iodide paper. If positive (>100 ppm), the waste must be
treated as High Hazard/Reactive and stabilized (e.g., with ferrous sulfate) before transport.

Operational Disposal Protocol
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This workflow outlines the path from the laboratory bench to final destruction.

Waste Generation:
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Caption: Operational workflow for the safe segregation, packaging, and destruction of
halogenated dioxolane waste.

Regulatory Compliance (RCRA & DOT)[7]
EPA Resource Conservation and Recovery Act (RCRA)

While this specific intermediate may not have a dedicated "U" or "P" list code, it is regulated by
characteristic hazards.[4]

Regulation Classification Code Notes

Applies if liquid flash

Ignitability Characteristic Waste D001 it < 60°C
point < 60°C.

If the halogenated
benzene ring
degrades to regulated
Toxicity Toxicity Characteristic D019-D043 constituents (e.g.,
Chlorobenzene D021)
or if TCLP limits are

exceeded.

Only applies if the
waste is a spent
solvent mixture

Listing F-List (Potential) FO001/F002 containing listed
halogenated solvents
(e.g., Methylene
Chloride).

Department of Transportation (DOT) Shipping

When preparing for off-site transport:

o Proper Shipping Name: Waste Flammable Liquid, Toxic, N.O.S. (Contains Halogenated
Dioxolane)[5][6][7][8][9]

e Hazard Class: 3 (Flammable Liquid)
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e Sub-Risk: 6.1 (Toxic)
e Packing Group: Il or lll (Depending on flash point/toxicity data)

Emergency Procedures
Spill Response

o Evacuate: Clear the immediate area.

o PPE: Wear nitrile gloves (double gloved), safety goggles, and a lab coat. Use a respirator
(organic vapor cartridge) if ventilation is poor.

o Containment: Use non-combustible absorbents (vermiculite, sand, or treated clay).[10] Do
NOT use paper towels (flammability risk).

o Cleanup: Scoop absorbed material into a hazardous waste pail. Clean surface with soap and
water; collect rinsate as hazardous waste.

Exposure First Aid[13]

o Skin: Wash with soap and water for 15 minutes. Dioxolanes can defat skin, leading to
dermatitis.

o Eyes: Rinse immediately for 15 minutes.[10][11] Seek medical attention.

 Inhalation: Move to fresh air. If breathing is difficult, provide oxygen.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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